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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyrazine

Cat. No.: B1328917 Get Quote

Technical Data Sheet: 2-Acetyl-3-methylpyrazine
Chemical Identification
This document provides a comprehensive technical overview of 2-Acetyl-3-methylpyrazine, a

key heterocyclic aromatic compound utilized extensively in the flavor, fragrance, and

pharmaceutical industries.

Primary Chemical Name: 2-Acetyl-3-methylpyrazine[1]

CAS Number: 23787-80-6[2][3][4]

Molecular Formula: C₇H₈N₂O[4]

Molecular Weight: 136.15 g/mol [1][4]

Chemical Structure:

IUPAC Name: 1-(3-methylpyrazin-2-yl)ethanone[1]

SMILES: CC1=NC=CN=C1C(=O)C[1]

InChI Key: QUNOTZOHYZZWKQ-UHFFFAOYSA-N[4]
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The compound is known by several synonyms across various chemical databases and

commercial suppliers. A structured summary is provided below for clear identification and

cross-referencing.

Identifier Type Value

CAS Number 23787-80-6

EC Number 245-889-8[3][4]

FEMA Number 3964[3]

Flavis No. 14.082[3]

Primary Synonym 1-(3-methylpyrazin-2-yl)ethanone[1][4]

Other Synonyms 1-(3-methylpyrazin-2-yl)ethan-1-one[1]

Ethanone, 1-(3-methylpyrazinyl)-[1]

2-Methyl-3-acetylpyrazine[1]

3-Acetyl-2-methylpyrazine[1]

Pyrazine, 2-acetyl-3-methyl-[1][4]

Physicochemical Properties
Appearance: Clear, pale yellow to light brown liquid.[2][4]

Odor Profile: Characterized by a strong roasted, nutty, cocoa, and baked potato aroma.[2][3][4]

It is a crucial component for creating hazelnut and filbert nut flavors.[3]

Solubility: Soluble in water, organic solvents, and oils.[1][4]

Boiling Point: 90 °C at 20 mmHg.[3][4]

Density: Approximately 1.114 g/mL at 25 °C.[3][4]

Applications in Industry
2-Acetyl-3-methylpyrazine is a versatile compound with significant applications:
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Flavor Industry: It is widely used to impart or enhance roasted, nutty, and cocoa-like notes in

a variety of products, including baked goods, snacks, chocolates, and beverages.[2][5]

Fragrance Industry: In perfumery, it contributes warm, roasted, and slightly sweet notes,

often incorporated into masculine and gourmand fragrances to add depth.[2]

Pharmaceutical and Cosmetic Uses: Its aromatic properties are used to mask unpleasant

odors in topical formulations.[2] It also serves as a chemical intermediate in organic

synthesis.[2]

Logical Relationships
The following diagram illustrates the relationship between the primary chemical name and its

key identifiers and synonyms.
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Click to download full resolution via product page

Caption: Relationship between 2-Acetyl-3-methylpyrazine and its identifiers.

Experimental Protocols
This document serves as a technical data summary for the identification and properties of 2-
Acetyl-3-methylpyrazine. As such, it reports established data and does not contain

experimental protocols. For methodologies related to its synthesis or analytical determination,
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researchers should consult peer-reviewed scientific literature and established chemical

databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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